Cas no 3964-61-2 (Phenol,2-chloro-4-cyclohexyl-)

Phenol,2-chloro-4-cyclohexyl- structure
Phenol,2-chloro-4-cyclohexyl- structure
Product Name:Phenol,2-chloro-4-cyclohexyl-
CAS No:3964-61-2
MF:C12H15ClO
MW:210.699902772903
CID:318534
PubChem ID:252661
Update Time:2025-04-19

Phenol,2-chloro-4-cyclohexyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-chloro-4-cyclohexyl-
    • 2-Chloro-4-cyclohexylphenol
    • DTXSID50871045
    • VVMQAIJCWNJCMK-UHFFFAOYSA-N
    • 2-Chloro-4-cyclohexyl phenol
    • NSC74802
    • CCA06383
    • 3964-61-2
    • NSC-74802
    • SCHEMBL7458427
    • Phenol, 2-chloro-4-cyclohexyl-
    • Inchi: 1S/C12H15ClO/c13-11-8-10(6-7-12(11)14)9-4-2-1-3-5-9/h6-9,14H,1-5H2
    • InChI Key: VVMQAIJCWNJCMK-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1CCCCC1)O

Computed Properties

  • Exact Mass: 210.08125
  • Monoisotopic Mass: 210.0811428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.1600
  • Melting Point: 40.5°C
  • Boiling Point: 302.56°C (rough estimate)
  • Refractive Index: 1.5300 (estimate)
  • PSA: 20.23
  • LogP: 4.09330
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